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Compound of Interest

Compound Name: Ditalimfos

Cat. No.: B1670779

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Data on the environmental fate and ecotoxicity of the organophosphate fungicide
Ditalimfos are scarce in publicly available scientific literature. This guide synthesizes the
available information, including data on its primary degradation product, phthalimide, and
provides a framework for understanding its potential environmental impact based on its
chemical class. Significant data gaps persist, underscoring the need for further research.

Physicochemical Properties

Understanding the fundamental physicochemical properties of a pesticide is crucial for
predicting its behavior and persistence in the environment. While a comprehensive dataset for
Ditalimfos is not available, some key parameters have been reported. For context, the
properties of its major degradation product, phthalimide, are also presented.
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Property Ditalimfos Phthalimide Source
Molecular Formula C12H14NO4PS CsHsNO2 [1]
Molar Mass 299.28 g/mol 147.13 g/mol [1]
. 133 mg/L (at 20°C, pH
Water Solubility 7 370 mg/L (at 25°C) [2][3]
2.67 x 10~° Pa (2 x 5.6 x 10~* Pa (at
Vapor Pressure [1]
10-8 mmHg) 25°C)

Log Kow (Octanol-
Water Partition Data Not Available 1.15

Coefficient)

Note: The moderate water solubility of Ditalimfos suggests a potential for mobility in aqueous
environments, while its very low vapor pressure indicates that volatilization from soil or water
surfaces is likely to be negligible. The Log Kow for phthalimide suggests a low potential for
bioaccumulation. The absence of a Log Kow value for Ditalimfos is a critical data gap for
assessing its bioaccumulation potential.

Environmental Fate

The environmental fate of a pesticide encompasses its degradation, mobility, and persistence
in various environmental compartments, including soil, water, and air.

Degradation

Ditalimfos is an organophosphate fungicide, a class of pesticides known to undergo
degradation through various pathways, including hydrolysis, photolysis, and microbial
metabolism. The primary degradation pathway for Ditalimfos involves the cleavage of the
phosphorus-nitrogen bond, leading to the formation of phthalimide and diethyl phosphonothioic
acid.

Abiotic Degradation:

» Hydrolysis: While specific hydrolysis data for Ditalimfos is unavailable, organophosphates,
in general, are susceptible to hydrolysis, with the rate being pH-dependent. Its degradation
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product, phthalimide, hydrolyzes to phthalamic acid and subsequently to phthalic acid and
ammonia. The hydrolysis of phthalimide is significantly faster under basic conditions, with a
half-life of 1.1 hours at pH 9, compared to 57 hours at pH 7 and 115 days at pH 4 at 25°C.

e Photolysis: Information on the photolytic degradation of Ditalimfos is lacking. Phthalimide,
however, can undergo direct photolysis in water as it absorbs UV light. In the atmosphere,
phthalimide is expected to be degraded by photochemically produced hydroxyl radicals, with
a calculated half-life of approximately 2.6 days.

Biotic Degradation:

Specific studies on the microbial degradation of Ditalimfos in soil and water are not readily
available. However, organophosphates are generally biodegraded by soil microorganisms. The
degradation product, phthalimide, is considered to be readily biodegradable, with a
biodegradation rate of 92% after 14 days in a study following OECD Guideline 301C.

The degradation pathway of Ditalimfos is visualized in the following diagram:
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Degradation pathway of Ditalimfos.

Mobility
The mobility of a pesticide in soil determines its potential to leach into groundwater or move

into surface water via runoff.

» Soil Sorption: No soil organic carbon-water partitioning coefficient (Koc) values for
Ditalimfos are available in the reviewed literature. The AERU database qualitatively
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describes Ditalimfos as "slightly mobile." For its degradation product, phthalimide, the
calculated Koc values are low (10.75-10.84), indicating a low sorption potential to soil and
sediment and thus high mobility.

e Leaching Potential: Given its moderate water solubility and the high mobility of its
degradation product, there is a potential for Ditalimfos and/or its metabolites to leach into
groundwater, particularly in soils with low organic matter content.

Ecotoxicity

Ecotoxicity data are essential for assessing the potential harm of a pesticide to non-target
organisms. As with its environmental fate, specific ecotoxicity data for Ditalimfos are very
limited.

Aquatic Ecotoxicity

No specific data on the toxicity of Ditalimfos to fish, aquatic invertebrates (like Daphnia
magna), or algae were found. This is a major data gap in its environmental risk profile.

For its degradation product, phthalimide, the following data are available:

Organism Endpoint Value Source
Daphnia magna 21-day NOEC

) 7.6 mg/L
(Water Flea) (reproduction)
Daphnia magna 21-day ECso

) 15.8 mg/L
(Water Flea) (reproduction)
Algae

_ _ 72-hour ECso (growth
(Pseudokirchneriella o > 100 mg/L
_ inhibition)

subcapitata)
Fish (Cyprinus carpio)  96-hour LCso > 100 mg/L

These data indicate that phthalimide has a low order of acute and chronic toxicity to the aquatic
organisms tested.
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Terrestrial Ecotoxicity

o Birds: The AERU database indicates a "Moderate" acute toxicity hazard to birds for
Ditalimfos, but no quantitative data (e.g., LDso) are provided.

o Earthworms: No data on the toxicity of Ditalimfos to earthworms were found.
o Bees: No data on the toxicity of Ditalimfos to bees were found.

e Soil Microorganisms: As an organophosphate pesticide, Ditalimfos has the potential to
impact soil microbial communities by inhibiting enzyme activities. However, specific studies
on Ditalimfos are lacking.

Experimental Protocols

Detailed experimental protocols for studies conducted specifically on Ditalimfos are not
available in the public domain. However, standardized methods, such as the OECD Guidelines
for the Testing of Chemicals, are typically employed for generating environmental fate and
ecotoxicity data for pesticides.

A generalized workflow for assessing the environmental fate of a pesticide is outlined below:

ironmental Fate Assessment

Hydrolysis (OECD 111) ‘ ‘ Photolysis (OECD 316) ‘ ‘ {oeco ?gg) ‘ ‘ Adsorption/Desorption (OECD 106) ‘ ‘ Column Leaching (OECD 312)
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Generalized workflow for pesticide environmental fate testing.

Signaling Pathways and Mode of Action

Ditalimfos is an organophosphate pesticide. The primary mode of action for many
organophosphates is the inhibition of the acetylcholinesterase (AChE) enzyme in the nervous
system. This leads to an accumulation of the neurotransmitter acetylcholine, causing
continuous nerve stimulation, which can be lethal to target pests. This mode of action is not
specific to insects and can also affect non-target organisms, including vertebrates and
invertebrates, leading to neurotoxic effects. The AERU database suggests that Ditalimfos may
also disrupt fungal respiration and growth. There is no specific information available on the
effects of Ditalimfos on other signaling pathways in non-target organisms.

The generalized mechanism of acetylcholinesterase inhibition is depicted below:

Normal Synaptic Transmission
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Accumulates, leading to /
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Mechanism of acetylcholinesterase inhibition.
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Conclusion and Data Gaps

The available data on the environmental fate and ecotoxicity of Ditalimfos are insufficient for a
comprehensive risk assessment. While some physicochemical properties are known and its
primary degradation product, phthalimide, has been studied, critical information on the parent
compound is missing.

Key Data Gaps:
» Log Kow: Essential for predicting bioaccumulation potential.

o Degradation Kinetics: Half-life data for hydrolysis, photolysis, and microbial degradation in
soil and water are needed to assess persistence.

» Mobility: A measured soil sorption coefficient (Koc) is required to accurately model leaching
potential.

o Ecotoxicity: Acute and chronic toxicity data for a range of aquatic and terrestrial organisms
(fish, invertebrates, algae, earthworms, birds, and bees) are urgently needed.

¢ Signaling Pathways: Research into the specific molecular and cellular effects on non-target
organisms is required.

The lack of this fundamental information highlights the challenges in evaluating the
environmental risks of older or less common pesticides. For a complete and reliable
assessment of Ditalimfos, further experimental studies following standardized guidelines are
imperative. Researchers and drug development professionals should be aware of these data
gaps when considering the environmental implications of this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Environmental Odyssey of Ditalimfos: A Technical
Guide to its Fate and Ecotoxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670779#environmental-fate-and-ecotoxicity-of-
ditalimfos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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